Cas no 198623-56-2 ((3,5-Diethoxyphenyl)methanol)

• Product Name: (3,5-Diethoxyphenyl)methanol
• CAS No: 198623-56-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD03093902
• CID: 840329
• PubChem ID: 24877596
• Update Time: 2025-06-15

(3,5-Diethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Diethoxyphenyl)methanol
• 3,5-DIETHOXY BENZYL ALCOHOL
• 3,5-DIETHOXYBENZYL ALCOHOL
• SB84404
• Benzenemethanol, 3,5-diethoxy-
• 198623-56-2
• SCHEMBL2938664
• DTXSID80409017
• TS-00312
• F52506
• AKOS016013548
• 3,5-Diethoxybenzyl alcohol,97%
• J-012834
• CS-0357180
• MFCD03093902
• 3,5-Diethoxybenzyl alcohol, 97%

• MDL： MFCD03093902
• Inchi： 1S/C11H16O3/c1-3-13-10-5-9(8-12)6-11(7-10)14-4-2/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： YNXRSVKMHZMSOA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(CO)C=1)OCC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.064
• Melting Point: 37-39 °C (lit.)
• Boiling Point: 326.6°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.512
• PSA: 38.69
• LogP: 1.97630
• Solubility: Not determined

(3,5-Diethoxyphenyl)methanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (3,5-Diethoxyphenyl)methanol

Research Brief on (3,5-Diethoxyphenyl)methanol (CAS: 198623-56-2): Recent Advances and Applications

(3,5-Diethoxyphenyl)methanol (CAS: 198623-56-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, including drug candidates and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

One of the key advancements in the synthesis of (3,5-Diethoxyphenyl)methanol involves the optimization of catalytic processes to improve yield and purity. A 2023 study published in the *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently produce this compound with high enantioselectivity. The study emphasized the importance of solvent choice and temperature control in achieving optimal results, providing a robust protocol for large-scale production.

In terms of biological activities, (3,5-Diethoxyphenyl)methanol has shown promising results as a precursor for the development of antimicrobial agents. Research published in *Bioorganic & Medicinal Chemistry Letters* revealed that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

Furthermore, (3,5-Diethoxyphenyl)methanol has been investigated for its role in neurodegenerative disease research. A recent study in *ACS Chemical Neuroscience* explored its derivatives as modulators of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The findings suggested that certain structural modifications of the compound could enhance its ability to inhibit amyloid formation, opening new avenues for therapeutic development.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, (3,5-Diethoxyphenyl)methanol has been utilized as a building block for the synthesis of novel pesticides. A 2022 report in *Pest Management Science* highlighted its efficacy in controlling fungal pathogens in crops, with minimal environmental impact compared to traditional fungicides.

In conclusion, (3,5-Diethoxyphenyl)methanol (CAS: 198623-56-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as an intermediate, combined with its demonstrated biological activities, positions it as a key player in the development of new therapeutics and agrochemicals. Future research should focus on further optimizing its synthesis and exploring additional pharmacological applications.